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Compound of Interest

Compound Name: Obatoclax Mesylate

Cat. No.: B1255366 Get Quote

Obatoclax Mesylate: Technical Support Center
This technical support guide provides detailed information, frequently asked questions (FAQs),

and troubleshooting advice for researchers using Obatoclax Mesylate, focusing on its

solubility in DMSO and application in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Obatoclax Mesylate in different solvents?

A1: Obatoclax Mesylate is readily soluble in organic solvents like DMSO, ethanol, and

dimethylformamide, but it is generally considered insoluble in water.[1][2] The reported

solubility values in DMSO vary slightly between suppliers but are consistently in the high

millimolar range.

Data Presentation: Solubility of Obatoclax Mesylate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1255366?utm_src=pdf-interest
https://www.benchchem.com/product/b1255366?utm_src=pdf-body
https://www.benchchem.com/product/b1255366?utm_src=pdf-body
https://www.benchchem.com/product/b1255366?utm_src=pdf-body
https://www.apexbt.com/obatoclax-mesylate-gx15-070.html
https://cdn.caymanchem.com/cdn/insert/11499.pdf
https://www.benchchem.com/product/b1255366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source

DMSO >20.7 mg/mL >10 mM [1][3]

DMSO 11 mg/mL ~26.6 mM [2]

DMSO 20.67 mg/mL 50 mM

DMSO 83 mg/mL ~200.73 mM [4]

Ethanol
≥3.15 mg/mL (with

warming)
~7.6 mM [1]

Ethanol ~2 mg/mL ~4.8 mM [2]

Dimethylformamide ~5 mg/mL ~12.1 mM [2]

Water Insoluble Insoluble [1]

Molecular Weight of Obatoclax Mesylate is 413.49 g/mol .[2]

Q2: How should I prepare a stock solution of Obatoclax Mesylate?

A2: It is recommended to prepare a concentrated stock solution in DMSO.[2][4][5] For example,

a 5 mM or 10 mM stock solution can be prepared and stored for later use.[3][4]

Q3: How should I store the Obatoclax Mesylate stock solution?

A3: Stock solutions of Obatoclax Mesylate in DMSO can be stored at -20°C for several

months.[1][3] It is advisable to aliquot the stock solution to prevent repeated freeze-thaw

cycles.[6] For long-term storage (up to 6 months), -80°C is recommended.[6]

Q4: Can I dissolve Obatoclax Mesylate directly in cell culture media or aqueous buffers?

A4: No. Obatoclax Mesylate is a hydrophobic molecule and is insoluble in aqueous solutions.

[1][7] Direct addition to cell culture media will likely result in precipitation. The standard

procedure is to first dissolve it in DMSO and then dilute this stock solution into the cell culture

medium to the desired final concentration.
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Q5: What is the mechanism of action for Obatoclax Mesylate?

A5: Obatoclax Mesylate is a pan-inhibitor of the Bcl-2 (B-cell lymphoma 2) family of anti-

apoptotic proteins, including Bcl-2, Bcl-xL, Mcl-1, Bcl-W, A1, and Bcl-B.[3][8] By binding to

these proteins, it prevents them from sequestering pro-apoptotic proteins like Bak and Bax.[8]

[9] The release of Bak and Bax leads to mitochondrial outer membrane permeabilization

(MOMP), cytochrome c release, and ultimately, caspase activation and apoptosis (programmed

cell death).[2][10] It has also been shown to induce autophagy.[6]

Troubleshooting Guide
Issue 1: The Obatoclax Mesylate powder is not fully dissolving in DMSO.

Solution 1: Gentle Warming. Warm the solution at 37°C for 10 minutes.[1][3] This can help

increase the solubility.

Solution 2: Sonication. Shake the tube in an ultrasonic bath for a short period.[1][3] This uses

sound energy to agitate particles and aid dissolution.

Solution 3: Use Fresh DMSO. DMSO is hygroscopic (absorbs moisture from the air). Water

contamination can reduce the solubility of hydrophobic compounds.[4] Always use fresh,

anhydrous DMSO for preparing stock solutions.

Issue 2: Precipitation occurs after diluting the DMSO stock solution into cell culture media.

Solution 1: Check Final DMSO Concentration. Ensure the final concentration of DMSO in the

cell culture medium is low, typically below 0.5% and ideally 0.2% or less, to avoid solvent-

induced cytotoxicity and precipitation.[10]

Solution 2: Use a Serial Dilution Method. Instead of adding a very small volume of highly

concentrated stock directly to a large volume of media, perform an intermediate dilution step.

For example, first dilute your 10 mM stock to 1 mM in DMSO, then add the required volume

of the 1 mM solution to your media.[10]

Solution 3: Ensure Rapid Mixing. When adding the DMSO stock to the media, vortex or

pipette up and down immediately to ensure rapid and even dispersion of the compound,

minimizing localized high concentrations that can lead to precipitation.
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Issue 3: Cells are not showing the expected apoptotic response.

Solution 1: Verify Drug Concentration and Incubation Time. The effective concentration of

Obatoclax Mesylate can be cell-line dependent, with reported IC50 values ranging from the

nanomolar to the low micromolar range.[4][5] Typical treatment times range from 24 to 72

hours.[4][5] It may be necessary to perform a dose-response and time-course experiment to

determine the optimal conditions for your specific cell line.

Solution 2: Assess Protein Expression Levels. The sensitivity of cells to Obatoclax can be

influenced by the expression levels of different Bcl-2 family members.[9] For example, cells

highly dependent on Mcl-1 for survival may show particular sensitivity.[7]

Solution 3: Check for Drug Degradation. Ensure the stock solution has been stored properly

at -20°C or -80°C and has not undergone multiple freeze-thaw cycles.[1][6]

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM Obatoclax Mesylate
Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the required amount of Obatoclax Mesylate
powder (Molecular Weight: 413.5 g/mol ).[3] For example, to make 1 mL of a 10 mM stock,

you would need 4.135 mg.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

powder.

Dissolve: Vortex the solution thoroughly. If necessary, warm the vial at 37°C for 10 minutes

or place it in an ultrasonic bath for a few minutes until the solid is completely dissolved.

Store: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C,

protected from light.[1][6]

Protocol 2: Treating Cells in Culture
Cell Seeding: Plate your cells in a multi-well plate at the desired density and allow them to

adhere overnight.[5]
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Prepare Working Solution: On the day of the experiment, thaw an aliquot of the DMSO stock

solution. Prepare serial dilutions of the stock in your complete cell culture medium to achieve

the desired final concentrations. Ensure the final DMSO concentration remains consistent

across all treatments (including the vehicle control) and is non-toxic to the cells (e.g., ≤0.2%).

[10]

Treat Cells: Remove the old medium from the cells and replace it with the medium containing

the various concentrations of Obatoclax Mesylate. Include a vehicle control (medium with

the same final concentration of DMSO).

Incubate: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

[5]

Assay: Following incubation, perform your desired downstream analysis, such as a cell

viability assay (e.g., MTT), apoptosis assay (e.g., Annexin V staining), or Western blotting for

relevant proteins.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. ichimarutrading.co.jp [ichimarutrading.co.jp]

4. selleckchem.com [selleckchem.com]

5. Obatoclax Mesylate (GX15-070) | Bcl-2 inhibitor | CAS 803712-79-0 | Buy Obatoclax
Mesylate (GX15-070) from Supplier InvivoChem [invivochem.com]

6. medchemexpress.com [medchemexpress.com]

7. Obatoclax is a direct and potent antagonist of membrane-restricted Mcl-1 and is synthetic
lethal with treatment that induces Bim - PMC [pmc.ncbi.nlm.nih.gov]

8. Facebook [cancer.gov]

9. Phase I study of obatoclax mesylate (GX15-070), a small molecule pan–Bcl-2 family
antagonist, in patients with advanced chronic lymphocytic leukemia - PMC
[pmc.ncbi.nlm.nih.gov]

10. Obatoclax Mesylate | BCL | Autophagy | Parasite | TargetMol [targetmol.com]

To cite this document: BenchChem. [Obatoclax Mesylate solubility in DMSO and cell culture
media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255366#obatoclax-mesylate-solubility-in-dmso-and-
cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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